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Compound of Interest

Compound Name: 4-Fluoro-3-phenylbenzaldehyde

Cat. No.: B1341145

Essential Safety and Handling Guide for 4-
Fluoro-3-phenylbenzaldehyde

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 4-
Fluoro-3-phenylbenzaldehyde (CAS No. 68359-57-9). Adherence to these protocols is
essential for ensuring laboratory safety and regulatory compliance.

Hazard Summary & Key Properties

4-Fluoro-3-phenylbenzaldehyde is classified as harmful if swallowed and causes serious eye
irritation.[1][2] It is a white to pale yellow crystalline powder or a colorless to light orange to
yellow clear liquid with a characteristic aromatic aldehyde odor.[3][4] A comprehensive
summary of its key properties is provided in the table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1341145?utm_src=pdf-interest
https://www.benchchem.com/product/b1341145?utm_src=pdf-body
https://www.benchchem.com/product/b1341145?utm_src=pdf-body
https://www.benchchem.com/product/b1341145?utm_src=pdf-body
https://multimedia.3m.com/mws/media/639110O/respirator-selection-guide.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.northwestern.edu/environmental-health-safety/docs/health-docs/respirator-cartridge-selection.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C13HoFO2 [1103114]
Molecular Weight 216.21 g/mol [1103114]

White to pale yellow crystalline
Appearance powder or colorless to light [31[4]

orange to yellow clear liquid

Characteristic aromatic

Odor [3]
aldehyde

Melting Point 70-75°C [3]

- _ 135 °C at 2 mmHg; 320-325°C

Boiling Point [31[4]
(decomposes)

Density 1.2091 - 1.30 g/cm?3 at 20-25°C  [3][5][6]

Flash Point > 110 °C (> 230 °F) [5I7118]

N Soluble in ethanol, acetone,
Solubility ] ) [3]
and DMSO; insoluble in water

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 4-Fluoro-3-
phenylbenzaldehyde to minimize exposure through inhalation, skin, and eye contact.
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PPE Category

Specification

Rationale

Hand Protection

Double Gloving
Recommended:- Inner Glove:
Disposable nitrile gloves.-
Outer Glove: Neoprene or
butyl rubber gloves for
extended handling. For
incidental splash contact, two
pairs of nitrile gloves may be

sufficient.

Nitrile gloves provide good
short-term protection against a
range of chemicals.[9]
However, their resistance to
halogenated and aromatic
hydrocarbons can be poor.[7]
[10][11] Given that 4-Fluoro-3-
phenylbenzaldehyde
possesses both these
characteristics, a more robust
outer glove is recommended
for prolonged contact. Always
inspect gloves for damage

before use.[8]

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z87.1 or EN 166
standards. A face shield should
be worn over safety goggles
when there is a risk of

splashing.

To protect against serious eye
irritation.[1][2]

Skin and Body Protection

A flame-retardant lab coat, fully
buttoned, with long sleeves.

Closed-toe shoes are required.

To protect skin from accidental

contact.

Respiratory Protection

An air-purifying respirator with
an organic vapor (OV)
cartridge is recommended,
especially when handling the
powder outside of a fume hood
or when dealing with larger
quantities. The cartridge
should be black in color,
indicating it is for organic

vapors.

To prevent inhalation of the
powder or its vapors, which
may cause respiratory

irritation.
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Safe Handling and Operational Plan

A systematic approach to handling this compound is crucial for maintaining a safe laboratory
environment.

Engineering Controls

e Fume Hood: All handling of 4-Fluoro-3-phenylbenzaldehyde, especially weighing and
transferring of the solid, should be conducted in a certified chemical fume hood to minimize
inhalation exposure.

e Ventilation: Ensure the laboratory is well-ventilated.

Step-by-Step Handling Protocol

e Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area within the fume hood by covering the surface with absorbent, disposable bench
paper.

» Weighing and Transfer: Carefully weigh the required amount of the compound. Use
appropriate tools (e.g., spatula, weighing paper) to minimize dust generation.

e In Case of a Spill:

o Small Spills: For minor spills, absorb the material with an inert absorbent such as
vermiculite, sand, or earth.[12] Using non-sparking tools, collect the absorbed material into
a clearly labeled, sealed container for hazardous waste.[12]

o Large Spills: Evacuate the area and prevent entry. Remove all ignition sources.[12]
Contact your institution's environmental health and safety department immediately.

o Decontamination: After handling, decontaminate the work surface with a suitable solvent
(e.g., ethanol) and then wash with soap and water. All cleaning materials should be disposed
of as hazardous waste.

Disposal Plan
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Proper disposal of 4-Fluoro-3-phenylbenzaldehyde and its contaminated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification

As a halogenated organic compound, all waste containing 4-Fluoro-3-phenylbenzaldehyde

must be classified as halogenated organic waste.[9]

Step-by-Step Disposal Protocol

Segregation: Do not mix halogenated organic waste with non-halogenated waste streams.
This is crucial for proper disposal and cost management.

Containerization:

o Use a designated, leak-proof, and clearly labeled hazardous waste container. Suitable
containers are typically made of high-density polyethylene (HDPE) or glass.[12]

o The container must be kept closed except when adding waste.

Labeling: The waste container must be labeled with:

o The words "Hazardous Waste"

o The full chemical name: "Waste 4-Fluoro-3-phenylbenzaldehyde”

o Associated hazards: "Harmful," "Irritant"

Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

Pickup and Disposal: Arrange for the disposal of the hazardous waste through your
institution's licensed waste management provider.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 4-Fluoro-3-phenylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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